2-(1,3-Benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one
2-(1,3-Benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one
Brand Name:
Vulcanchem
CAS No.:
496011-84-8
VCID:
VC0489331
InChI:
InChI=1S/C25H20ClNO5/c1-29-21-13-16(14-22(30-2)24(21)31-3)23(28)18(12-15-8-10-17(26)11-9-15)25-27-19-6-4-5-7-20(19)32-25/h4-14H,1-3H3/b18-12-
SMILES:
COC1=CC(=CC(=C1OC)OC)C(=O)C(=CC2=CC=C(C=C2)Cl)C3=NC4=CC=CC=C4O3
Molecular Formula:
C25H20ClNO5
Molecular Weight:
449.9g/mol
2-(1,3-Benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one
CAS No.: 496011-84-8
Main Products
VCID: VC0489331
Molecular Formula: C25H20ClNO5
Molecular Weight: 449.9g/mol
| CAS No. | 496011-84-8 |
|---|---|
| Product Name | 2-(1,3-Benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one |
| Molecular Formula | C25H20ClNO5 |
| Molecular Weight | 449.9g/mol |
| IUPAC Name | (E)-2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
| Standard InChI | InChI=1S/C25H20ClNO5/c1-29-21-13-16(14-22(30-2)24(21)31-3)23(28)18(12-15-8-10-17(26)11-9-15)25-27-19-6-4-5-7-20(19)32-25/h4-14H,1-3H3/b18-12- |
| Standard InChIKey | BNCCOTVXLZZPAN-PDGQHHTCSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1OC)OC)C(=O)/C(=C/C2=CC=C(C=C2)Cl)/C3=NC4=CC=CC=C4O3 |
| SMILES | COC1=CC(=CC(=C1OC)OC)C(=O)C(=CC2=CC=C(C=C2)Cl)C3=NC4=CC=CC=C4O3 |
| Canonical SMILES | COC1=CC(=CC(=C1OC)OC)C(=O)C(=CC2=CC=C(C=C2)Cl)C3=NC4=CC=CC=C4O3 |
| PubChem Compound | 5917864 |
| Last Modified | Nov 11 2021 |
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